Cas no 1807060-16-7 (Ethyl 4-cyano-2-difluoromethoxy-6-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-2-difluoromethoxy-6-(trifluoromethyl)phenylacetate
• CAS No: 1807060-16-7
• MF: C₁₃H₁₀F₅NO₃
• MW: 323.215421199799
• CID: 4944578
• Update Time: 2025-07-02

Ethyl 4-cyano-2-difluoromethoxy-6-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethoxy-6-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H10F5NO3/c1-2-21-11(20)5-8-9(13(16,17)18)3-7(6-19)4-10(8)22-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： HIEATGBCNSIHGA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(C=1CC(=O)OCC)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 431
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-difluoromethoxy-6-(trifluoromethyl)phenylacetate

Ethyl 4-cyano-2-difluoromethoxy-6-trifluoromethylphenylacetate (CAS No. 1807060-16-7): A Comprehensive Review of Its Chemical Properties and Emerging Applications

Ethyl 4-cyano-2-difluoromethoxy-6-trifluoromethylphenylacetate, identified by its CAS number 1807060-16-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural motifs including a cyano group, difluoromethoxy substituent, and trifluoromethyl group, exhibits a range of intriguing chemical properties that make it a valuable candidate for various applications, particularly in the development of novel agrochemicals and pharmaceuticals.

The molecular structure of Ethyl 4-cyano-2-difluoromethoxy-6-trifluoromethylphenylacetate is highly functionalized, featuring a phenyl ring that is modified with multiple electronegative groups. The presence of the cyano group (-CN) introduces a strong electron-withdrawing effect, which can influence the reactivity and electronic properties of the molecule. Additionally, the difluoromethoxy group (-OCH₂F₂) and the trifluoromethyl group (-CF₃) further enhance the compound's electronic characteristics and potential interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Ethyl 4-cyano-2-difluoromethoxy-6-trifluoromethylphenylacetate through multi-step synthetic routes. These methods often involve palladium-catalyzed cross-coupling reactions, which allow for the precise introduction of fluorinated moieties into the aromatic ring. The ability to synthesize such complex molecules with high yields and purity has opened up new possibilities for their use in drug discovery and material science.

In the realm of pharmaceutical research, Ethyl 4-cyano-2-difluoromethoxy-6-trifluoromethylphenylacetate has been explored as a potential intermediate in the synthesis of bioactive molecules. The structural features of this compound make it a promising candidate for further derivatization, leading to the development of novel therapeutic agents. For instance, its electron-withdrawing groups can enhance binding affinity to biological targets, while its fluorinated substituents can improve metabolic stability and bioavailability.

One of the most compelling aspects of Ethyl 4-cyano-2-difluoromethoxy-6-trifluoromethylphenylacetate is its potential application in agrochemicals. The presence of multiple fluorine atoms can confer resistance to degradation by environmental factors, making it an ideal candidate for developing advanced pesticides and herbicides. These compounds can offer enhanced efficacy while maintaining environmental safety, addressing critical challenges in modern agriculture.

The electronic properties of Ethyl 4-cyano-2-difluoromethoxy-6-trifluoromethylphenylacetate also make it an interesting material for optoelectronic applications. Fluorinated aromatic compounds are known for their ability to exhibit strong fluorescence and phosphorescence properties, which can be harnessed in various technological applications such as organic light-emitting diodes (OLEDs) and sensors. The cyano group further contributes to these properties by influencing the excited-state dynamics of the molecule.

From a computational chemistry perspective, Ethyl 4-cyano-2-difluoromethoxy-6-trifluoromethylphenylacetate has been studied using density functional theory (DFT) to understand its electronic structure and reactivity. These computational studies have provided valuable insights into how different substituents affect the molecule's energy levels and interaction with other molecules. Such knowledge is crucial for designing derivatives with improved properties for specific applications.

The synthesis and characterization of Ethyl 4-cyano-2-difluoromethoxy-6-trifluoromethylphenylacetate have also contributed to our understanding of fluorinated organic chemistry. Fluoro compounds are widely recognized for their unique physicochemical properties, which make them indispensable in modern chemistry. The ability to precisely control the introduction of fluorine atoms into complex molecules has been a major focus in synthetic research, and Ethyl 4-cyano-2-difluoromethoxy-6-trifluoromethylphenylacetate serves as an excellent example of this achievement.

In conclusion, Ethyl 4-cyano-2-difluoromethoxy-6-trifluoromethylphenylacetate represents a fascinating compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and versatile reactivity make it a valuable building block for further chemical innovation. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing chemical science and technology.